Cas no 149486-04-4 (Thiourea,N-[2-(3-fluorophenyl)ethyl]-N'-2-thiazolyl-)

• Product name: Thiourea,N-[2-(3-fluorophenyl)ethyl]-N'-2-thiazolyl-
• CAS No: 149486-04-4
• MF: C₁₂H₁₂FN₃S₂
• MW: 281.372182846069
• CID: 146897
• PubChem ID: 3001163

Thiourea,N-[2-(3-fluorophenyl)ethyl]-N'-2-thiazolyl- Chemical and Physical Properties

Names and Identifiers

• Thiourea,N-[2-(3-fluorophenyl)ethyl]-N'-2-thiazolyl-
• 1-[2-(3-fluorophenyl)ethyl]-3-(1,3-thiazol-2-yl)thiourea
• AC1MHDMA
• CHEMBL253995
• DNC012326
• PETT Analog 3
• PT-304
• Thiourea, N-(2-(3-fluorophenyl)ethyl)-N'-2-thiazolyl-
• 149486-04-4
• BDBM1896
• SCHEMBL6964163
• N-(2-(3-Fluorophenethyl))-N -(2-thiazolyl)thiourea
• DTXSID20164299
• 1-[2-(3-fluorophenyl)ethyl]-3-1,3-thiazol-2-ylthiourea
• 1-[2-(3-fluorophenyl)ethyl]-3-thiazol-2-yl-thiourea
• Thiourea, N-[2-(3-fluorophenyl)ethyl]-N'-2-thiazolyl-

• Inchi： InChI=1S/C12H12FN3S2/c13-10-3-1-2-9(8-10)4-5-14-11(17)16-12-15-6-7-18-12/h1-3,6-8H,4-5H2,(H2,14,15,16,17)
• InChI Key： NDHSDDFIIZKISX-UHFFFAOYSA-N
• SMILES： S=C(NC1=NC=CS1)NCCC1=CC=CC(F)=C1

Computed Properties

• Exact Mass: 281.04586
• Monoisotopic Mass: 281.046
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 97.3Ų

Experimental Properties

• Density: 1.383
• Boiling Point: 405.1°C at 760 mmHg
• Flash Point: 198.8°C
• Refractive Index: 1.681
• PSA: 36.95